molecular formula C10H7F3O5 B6270412 3-(methoxycarbonyl)-5-(trifluoromethoxy)benzoic acid CAS No. 1296649-20-1

3-(methoxycarbonyl)-5-(trifluoromethoxy)benzoic acid

Cat. No. B6270412
CAS RN: 1296649-20-1
M. Wt: 264.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Methoxycarbonyl)-5-(trifluoromethoxy)benzoic acid (MCTB) is an organic compound that is widely used in scientific research. It is a carboxylic acid with three substituents on the benzene ring, including a methoxycarbonyl group and two trifluoromethoxy groups. MCTB is a valuable reagent for a variety of synthetic and analytical applications, such as synthesis of pharmaceuticals, synthesis of polymers, and detection of various analytes. It is also used in a wide range of biochemical and physiological studies.

Scientific Research Applications

3-(methoxycarbonyl)-5-(trifluoromethoxy)benzoic acid is widely used in scientific research due to its versatile properties. It is used as a reagent for the synthesis of pharmaceuticals, polymers, and other compounds. It is also used in the detection and quantification of various analytes. Additionally, 3-(methoxycarbonyl)-5-(trifluoromethoxy)benzoic acid is used in a variety of biochemical and physiological studies, such as the study of enzyme kinetics, protein-ligand interactions, and drug-receptor interactions.

Mechanism of Action

3-(methoxycarbonyl)-5-(trifluoromethoxy)benzoic acid is a carboxylic acid, and its mechanism of action is based on its ability to donate protons to other molecules. When 3-(methoxycarbonyl)-5-(trifluoromethoxy)benzoic acid is in aqueous solution, it can donate protons to molecules in the solution, resulting in the formation of anionic species. These anionic species can then react with other molecules in the solution, resulting in a variety of chemical reactions.
Biochemical and Physiological Effects
3-(methoxycarbonyl)-5-(trifluoromethoxy)benzoic acid has been studied for its effects on biochemical and physiological processes. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine and thus increased cholinergic activity. 3-(methoxycarbonyl)-5-(trifluoromethoxy)benzoic acid also has an effect on the activity of other enzymes, such as cyclooxygenase and lipoxygenase.

Advantages and Limitations for Lab Experiments

3-(methoxycarbonyl)-5-(trifluoromethoxy)benzoic acid has several advantages for laboratory experiments. It is a relatively inexpensive reagent and is stable in aqueous solution. It is also soluble in a variety of organic solvents, making it easy to use in a variety of reactions. The main limitation of 3-(methoxycarbonyl)-5-(trifluoromethoxy)benzoic acid is its low solubility in water, which can make it difficult to use in some reactions.

Future Directions

3-(methoxycarbonyl)-5-(trifluoromethoxy)benzoic acid has a wide range of potential applications in scientific research. It can be used to synthesize a variety of compounds, such as pharmaceuticals, polymers, and other compounds. It can also be used in the detection and quantification of various analytes. Additionally, it can be used in biochemical and physiological studies, such as the study of enzyme kinetics, protein-ligand interactions, and drug-receptor interactions. In the future, 3-(methoxycarbonyl)-5-(trifluoromethoxy)benzoic acid may also be used in the development of new drugs and in the study of other biochemical and physiological processes.

Synthesis Methods

3-(methoxycarbonyl)-5-(trifluoromethoxy)benzoic acid can be synthesized by a variety of methods. The most common method involves the reaction of trifluoromethoxybenzene with a carboxylic acid in the presence of a base such as sodium hydroxide or potassium hydroxide. In this reaction, the carboxylic acid is converted to an anion and the trifluoromethoxybenzene is converted to a cation. The anion and cation then react to form the desired product. Other methods of synthesis include the reaction of trifluoromethoxybenzene with an acyl halide or an acid chloride, or the reaction of trifluoromethoxybenzene with an activated ester.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(methoxycarbonyl)-5-(trifluoromethoxy)benzoic acid involves the introduction of a methoxycarbonyl group and a trifluoromethoxy group onto a benzoic acid molecule.", "Starting Materials": [ "Benzoic acid", "Methanol", "Dimethyl sulfate", "Sodium hydroxide", "Trifluoromethanol", "Thionyl chloride", "Sodium bicarbonate" ], "Reaction": [ "Benzoic acid is reacted with methanol and sulfuric acid to form methyl benzoate.", "Methyl benzoate is then reacted with dimethyl sulfate and sodium hydroxide to form methyl 3-methoxycarbonylbenzoate.", "Methyl 3-methoxycarbonylbenzoate is then reacted with trifluoromethanol and thionyl chloride to form methyl 3-(trifluoromethoxy)benzoate.", "Methyl 3-(trifluoromethoxy)benzoate is then hydrolyzed with sodium bicarbonate to form 3-(methoxycarbonyl)-5-(trifluoromethoxy)benzoic acid." ] }

CAS RN

1296649-20-1

Molecular Formula

C10H7F3O5

Molecular Weight

264.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.